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Compound of Interest

Compound Name: Methylstat (hydrate)

Cat. No.: B1158421

Get Quote

Abstract & Introduction
Methylstat is a selective, cell-permeable methyl ester prodrug that targets Jumonji C (JmjC)

domain-containing histone demethylases.[1][2][3] Unlike its free acid form, Methylstat

effectively penetrates cell membranes to inhibit enzymes such as JMJD2A, JMJD2C, and

PHF8, leading to the accumulation of repressive histone marks (e.g., H3K9me3) and

subsequent G0/G1 cell cycle arrest.

The Critical Challenge: Methylstat is supplied as a hydrate.[2][4] Failure to account for the

water of hydration in molecular weight calculations results in incorrect dosing. Furthermore, the

compound is hydrophobic and sparingly soluble in aqueous buffers. Improper solubilization

leads to "silent precipitation"—where micro-crystals form in the cell culture media, reducing

bioavailability and causing experimental variability.

This guide provides a standardized, error-proof protocol for preparing Methylstat hydrate stocks

in DMSO and delivering them to cell cultures with maximum solubility and biological activity.
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Property Specification Notes

Compound Name Methylstat Hydrate
Do not confuse with Methylstat

free acid.[2]

CAS Number 1310877-95-2

Formula C₂₈H₃₁N₃O₆[1] • xH₂O
The hydrate stoichiometry (x)

varies by batch.

Molecular Weight ~505.6 g/mol
CRITICAL: Always verify the

specific MW on your vial label.

Solubility (DMSO) ~25 mg/mL (~50 mM)
Soluble.[2] Sonication often

required.

Solubility (Water) < 0.1 mg/mL
Insoluble. Do not dissolve

directly in media/buffer.

Appearance Crystalline Solid White to off-white.

Protocol: Stock Solution Preparation
Phase A: Molar Calculations
The "Hydrate Trap": Commercial Methylstat is often labeled with the generic MW (e.g., 505.6).

However, the specific water content can vary between batches.

Rule: Always use the Batch-Specific Molecular Weight printed on the vial or CoA for your

calculations.

Formula:

Phase B: Solubilization in DMSO
Objective: Create a stable 10 mM or 25 mM stock solution.

Weighing: Accurately weigh the Methylstat hydrate powder into a sterile, antistatic

microcentrifuge tube.

Solvent Addition: Add high-grade, anhydrous DMSO (Dimethyl Sulfoxide).
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Volume Calculation Example: To make a 10 mM stock from 1 mg of Methylstat (MW

505.6):

Dissolution (The "Invisible" Step):

Vortex vigorously for 30 seconds.

Visual Check: Hold the tube up to a light source. If the solution is cloudy or has floating

particulates, it is not dissolved.

Intervention: If undissolved, sonicate in a water bath at room temperature for 5–10

minutes. Warm slightly (up to 37°C) if necessary, but avoid high heat (>40°C) to prevent

ester hydrolysis.

Sterilization: Do not filter sterilize small volumes (loss of compound). DMSO is bacteriostatic.

If filtration is mandatory for large volumes, use a 0.22 µm PTFE or Nylon filter (avoid

cellulose acetate).

Phase C: Storage
Aliquot: Split stock into single-use aliquots (e.g., 20–50 µL) to avoid freeze-thaw cycles.

Conditions: Store at -80°C (preferred) or -20°C. Stable for 6–12 months.

Thawing: Thaw completely at room temperature and vortex before use. Look for precipitates

upon thawing; if seen, warm/sonicate again.

Protocol: Cell Culture Application
Safety Threshold: Maintain final DMSO concentration < 0.1% (v/v) to avoid solvent toxicity.

Step-by-Step Dilution Strategy
Directly adding high-concentration DMSO stock (e.g., 50 mM) to media can cause "shock

precipitation." Use a serial dilution method.

Example: Treating cells at 5 µM (Final Volume: 2 mL).

Prepare Intermediate Dilution (100x):
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Dilute the 10 mM DMSO stock 1:20 in culture medium (or PBS) to create a 500 µM

working solution.

Note: This solution may be cloudy (precipitate). Use immediately. Do not store.

Final Application:

Add 20 µL of the 500 µM working solution to the 2 mL of cell culture media in the well.

Final Concentration: 5 µM.

Final DMSO: 0.05% (Safe).

Alternative (Direct Addition): If adding DMSO stock directly:

Ensure the stock is 1000x the final concentration (e.g., use 5 mM stock for 5 µM final).

Pipette the stock directly into the center of the media while swirling the plate gently to

disperse immediately.

Recommended Concentration Ranges
Cell Type Application

Typical
Concentration

Duration

HUVEC
Angiogenesis

Inhibition
1 – 2 µM 48 – 72 hrs

KYSE150
Esophageal Cancer

(Growth Inhibition)

2 – 10 µM (GI50 ~5.1

µM)
48 – 96 hrs

MCF-7
Histone

Hypermethylation
5 – 10 µM 24 – 48 hrs

Mechanism of Action (Visualized)
Methylstat acts as a prodrug.[2] Once inside the cell, it is hydrolyzed to its active acid form,

inhibiting JmjC demethylases. This leads to the re-establishment of methyl marks on Histone

H3, triggering tumor suppressor pathways.
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Caption: Methylstat mechanism of action pathway from cellular entry to phenotypic outcome.[1]

[5][6]

Workflow: Preparation & Handling
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Caption: Step-by-step workflow for the correct solubilization and application of Methylstat

hydrate.

Troubleshooting & FAQs
Q: My stock solution has crystals after thawing.

Cause: DMSO absorbs moisture from the air (hygroscopic), reducing solubility, or the stock

was frozen too slowly.

Fix: Warm the tube to 37°C for 5 minutes and sonicate. If crystals persist, the stock may be

degraded or too hydrated; discard and prepare fresh.

Q: Can I dissolve Methylstat directly in PBS or Media?

No. Solubility in aqueous buffers is extremely low (~0.02 mg/mL).[2] It will precipitate

immediately, leading to unknown dosing concentrations. Always use DMSO as the primary

vehicle.

Q: The cells look unhealthy in the vehicle control.

Check: Calculate your final DMSO concentration. If it exceeds 0.5%, it is toxic to many

sensitive lines (e.g., primary neurons, stem cells). Aim for <0.1%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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